![molecular formula C7H13NO2 B1352408 4,4-dimethylpyrrolidine-3-carboxylic Acid CAS No. 261896-35-9](/img/structure/B1352408.png)
4,4-dimethylpyrrolidine-3-carboxylic Acid
Overview
Description
4,4-Dimethylpyrrolidine-3-carboxylic Acid is a chemical compound with the molecular formula C7H13NO2 . It is also known by its CAS Number: 1351343-41-3 . The compound is available in solid form .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H13NO2 . The InChI code for the compound is 1S/C7H13NO2/c1-7(2)4-8-3-5(7)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10) .Physical And Chemical Properties Analysis
The molecular weight of this compound is 143.19 g/mol . The compound has a topological polar surface area of 49.3 Ų . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The compound is stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
1. Cocrystal Structures and Supramolecular Chemistry
- Tape and Layer Structures in Cocrystals : Research by Bhogala, Basavoju, and Nangia (2005) explored binary cocrystals involving carboxylic acids and pyridine bases, demonstrating modular expansion in neutral cocrystals with pyridine-type bases. This study provides insights into the assembly of supramolecular structures using carboxylic acids (Bhogala, Basavoju, & Nangia, 2005).
2. Molecular Recognition and Binding
- Complexation of Nucleotide Bases : Zimmerman, Wu, and Zeng (1991) investigated the complexation behavior of molecular tweezers with active site carboxylic acids. They observed significant changes in the complexation behavior relative to simple carboxylic acids, which highlights the potential for selective binding in molecular recognition (Zimmerman, Wu, & Zeng, 1991).
3. Self-Assembly and Material Science
- Self-Assembly of Amphoteric Azopyridine Carboxylic Acids : Aoki, Nakagawa, and Ichimura (2000) synthesized novel amphoteric azopyridine carboxylic acids and analyzed their self-organization influenced by external stimuli such as heat and pH changes. This study is relevant for the development of smart materials (Aoki, Nakagawa, & Ichimura, 2000).
4. Catalysis in Organic Synthesis
- Boronic Acid-DMAPO Cooperative Catalysis : Ishihara and Lu (2016) showed that arylboronic acid and 4-(N,N-dimethylamino)pyridine N-oxide (DMAPO) can cooperatively catalyze the dehydrative condensation between carboxylic acids and amines. This catalytic method is practical for synthesizing various amides, including pharmaceuticals (Ishihara & Lu, 2016).
5. Gas Adsorption and Storage
- Non-Interpenetrated Charged Metal-Organic Frameworks : Sen et al. (2014) used a tetracarboxylic acid with pyridine-based linkers to construct non-interpenetrated cationic frameworks for gas adsorption. These frameworks demonstrated selective CO2 adsorption over N2 and CH4, which is significant for applications in gas storage and separation technologies (Sen et al., 2014).
6. Stereochemistry and Drug Development
- Enantioselective Michael Reactions : Revial et al. (2000) conducted Michael reactions using chiral secondary enaminoesters, leading to pyrrolidine derivatives with high diastereoselectivity. This research contributes to stereochemistry and is relevant for the development of chiral pharmaceuticals (Revial et al., 2000).
7. Polymer Synthesis and Applications
- Novel Polyesters Based on Nitrogen-Containing Heterocycles : Sugralina et al. (2018) reported the synthesis of new polyesters based on 2,4-dimethylpyrrole-3,5-dicarboxylic acid. These polyesters could be used as components of alkyd resins with potential biological activity (Sugralina et al., 2018).
properties
IUPAC Name |
4,4-dimethylpyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-7(2)4-8-3-5(7)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWOHOVIXBANHEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCC1C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90408359 | |
Record name | 4,4-dimethylpyrrolidine-3-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
261896-35-9 | |
Record name | 4,4-dimethylpyrrolidine-3-carboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,4-Dimethyl-pyrrolidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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